N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C20H27N7O2/c1-16-3-2-4-17(24-16)14-21-20(28)27-7-5-25(6-8-27)18-13-19(23-15-22-18)26-9-11-29-12-10-26/h2-4,13,15H,5-12,14H2,1H3,(H,21,28)
• InChI Key: JCYSAYZGOVJPNA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CNC(=O)N2CCN(CC2)C3=CC(=NC=N3)N4CCOCC4
• Molecular Formula: C20H27N7O2
• Molecular Weight: 397.5 g/mol

Description

N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide: is a complex organic compound that belongs to the class of heterocyclic compounds. These compounds are characterized by the presence of atoms of at least two different elements as members of their rings. This particular compound features a combination of pyridine, pyrimidine, morpholine, and piperazine rings, making it a molecule of significant interest in medicinal chemistry and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide typically involves multi-step organic synthesis. Here is a general outline of the synthetic route:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through a condensation reaction involving a suitable aldehyde and a guanidine derivative under acidic conditions.

Introduction of the Morpholine Group: The morpholine group is introduced via nucleophilic substitution, where a halogenated pyrimidine derivative reacts with morpholine.

Synthesis of the Piperazine Derivative: The piperazine ring is synthesized separately and then coupled with the pyrimidine-morpholine intermediate through a nucleophilic substitution reaction.

Formation of the Final Compound: The final step involves the coupling of the piperazine derivative with the 6-methylpyridin-2-ylmethyl group through a carboxamide linkage, typically using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors for certain steps, solvent recycling, and the development of more efficient catalysts.

Chemical Reactions Analysis

Types of Reactions

N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide: can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized at the methyl group on the pyridine ring to form a carboxylic acid derivative.

Reduction: Reduction reactions can occur at the carboxamide group, potentially converting it to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the halogenated positions on the pyrimidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) under acidic conditions.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in aprotic solvents.

Major Products

Oxidation: The major product would be the corresponding carboxylic acid derivative.

Reduction: The major product would be the corresponding amine derivative.

Substitution: The major products depend on the nucleophile used but could include various substituted pyrimidine derivatives.

Scientific Research Applications

N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide: has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a therapeutic agent due to its complex structure, which allows for multiple interactions with biological targets.

Biological Research: The compound is used in studies involving enzyme inhibition, receptor binding, and cellular signaling pathways.

Pharmaceutical Development: It serves as a lead compound in the development of new drugs, particularly for diseases where modulation of specific molecular targets is required.

Chemical Biology: The compound is used to probe biological systems and understand the mechanisms of action of various biological processes.

Mechanism of Action

The mechanism of action of N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, inhibiting their activity or modulating their function. This can lead to changes in cellular signaling pathways, ultimately affecting cellular function and behavior.

Comparison with Similar Compounds

N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide: can be compared with other similar compounds, such as:

N-[(6-chloropyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide: This compound has a chlorine atom instead of a methyl group on the pyridine ring, which can affect its reactivity and biological activity.

N-[(6-methylpyridin-2-yl)methyl]-4-(6-piperidin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide: This compound has a piperidine ring instead of a morpholine ring, which can influence its pharmacokinetic properties and target specificity.

The uniqueness of N-[(6-methylpyridin-2-yl)methyl]-4-(6-morpholin-4-ylpyrimidin-4-yl)piperazine-1-carboxamide lies in its specific combination of functional groups, which allows for a unique set of interactions with biological targets, making it a valuable compound for research and development in various scientific fields.